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Compound of Interest

Compound Name: 1-Pentadecene

Cat. No.: B078149 Get Quote

An In-Depth Technical Guide to 1-Pentadecene: Properties, Synthesis, and Applications

Introduction
1-Pentadecene is a long-chain alpha-olefin (α-olefin), a class of organic compounds

characterized by a terminal double bond. This structural feature imparts specific reactivity,

making it a valuable intermediate in organic synthesis and a subject of interest in various

biological contexts. As an unbranched hydrocarbon with fifteen carbon atoms, its

physicochemical properties are dictated by its long aliphatic chain, while its chemical behavior

is dominated by the reactivity of the C1-C2 double bond.[1][2] This guide provides a

comprehensive technical overview for researchers and drug development professionals,

detailing its chemical identity, properties, synthesis, applications, and handling protocols,

grounded in authoritative scientific data.

Part 1: Chemical Identity and Molecular Structure
Accurate identification is the cornerstone of chemical research. 1-Pentadecene is

systematically identified through a combination of nomenclature, registry numbers, and

structural notations. The International Union of Pure and Applied Chemistry (IUPAC) name is

pentadec-1-ene.[3][4][5]

The structure is unambiguously represented by the Simplified Molecular-Input Line-Entry

System (SMILES) string, which encodes the molecular graph into a linear text format. This

notation is crucial for cheminformatics and database searches.

Table 1: Core Identifiers for 1-Pentadecene
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Identifier Value Source(s)

IUPAC Name pentadec-1-ene [3][4][5][6]

Synonyms Pentadecene,1- [6][7]

CAS Number 13360-61-7 [1][3]

Molecular Formula C₁₅H₃₀ [2][3][4]

SMILES String CCCCCCCCCCCCCC=C [3][8]

| InChI Key | PJLHTVIBELQURV-UHFFFAOYSA-N |[4][6] |

The molecular structure, defined by a fourteen-carbon saturated chain attached to a terminal

vinyl group, is visualized below.

Caption: 2D structure of 1-Pentadecene (pentadec-1-ene).

Part 2: Physicochemical Properties
The physical properties of 1-Pentadecene are characteristic of a long-chain hydrocarbon,

existing as a liquid at room temperature with low volatility and poor water solubility.[1] These

properties are critical for determining appropriate solvents, reaction conditions, and storage

requirements.

Table 2: Key Physicochemical Data for 1-Pentadecene
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Property Value Conditions Source(s)

Molecular Weight 210.40 g/mol - [2][9]

Appearance
Clear, colorless to

light yellow liquid
Ambient [1][4][10]

Melting Point -4 °C (24.8 °F) - [5][11]

Boiling Point
268-269 °C (514-516

°F)
760 mmHg [1][11]

Density 0.775 g/mL 25 °C [1][12]

Flash Point
110 - 112 °C (230 -

234 °F)
Closed Cup [5][13]

Water Solubility
Not miscible or difficult

to mix
25 °C [1]

| Refractive Index (n_D) | 1.439 | 20 °C |[1] |

The long, nonpolar alkyl chain governs its solubility, making it miscible with many organic

solvents like ethers and hydrocarbons but virtually insoluble in water.[1] Its high boiling point

and flash point indicate that it is a combustible liquid but not highly flammable under standard

conditions.[12]

Part 3: Spectroscopic Profile
Structural elucidation and purity assessment of 1-Pentadecene rely on standard spectroscopic

techniques.

¹H NMR Spectroscopy: The proton NMR spectrum is characterized by distinct signals

corresponding to the terminal vinyl protons, which typically appear in the 4.9-5.8 ppm range.

A complex multiplet around 2.0 ppm arises from the allylic protons on C3. The majority of the

signal intensity is found in a large multiplet around 1.2-1.4 ppm, corresponding to the many

methylene (-CH₂) groups of the long alkyl chain, with a terminal methyl (-CH₃) group signal

appearing as a triplet around 0.9 ppm.[2]
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¹³C NMR Spectroscopy: The carbon NMR spectrum confirms the presence of the double

bond with two signals in the olefinic region, typically around 114 ppm (for C1, =CH₂) and 139

ppm (for C2, =CH). The remaining thirteen signals appear in the aliphatic region (14-34

ppm).[2]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic C-H stretching vibrations

for both sp² (alkene) and sp³ (alkane) hybridized carbons, typically above and below 3000

cm⁻¹, respectively. Key functional group absorptions include a C=C stretch around 1640

cm⁻¹ and out-of-plane C-H bending vibrations for the vinyl group around 910 and 990 cm⁻¹.

[6]

Part 4: Synthesis and Reactivity
Synthetic Pathway
A common laboratory-scale synthesis of alpha-olefins like 1-Pentadecene involves the

selective reduction of the corresponding terminal alkyne. For instance, pentadec-1-yne can be

reduced to 1-Pentadecene. While various reagents can achieve this, a semi-reduction is

necessary to avoid complete saturation to the alkane (pentadecane). One documented method

involves a two-stage process using a palladium catalyst.[9]

Pentadec-1-yne

Pd(PPh₃)₄
Formic Acid

1-Pentadecene

Reduction
(1,4-dioxane, 80°C)

Click to download full resolution via product page

Caption: A representative synthesis of 1-Pentadecene from pentadec-1-yne.
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Core Reactivity
The chemical utility of 1-Pentadecene stems from the reactivity of its terminal double bond.

This electron-rich site is susceptible to a variety of reactions, including:

Electrophilic Addition: Reacts with halogens, hydrogen halides, and water (under acidic

conditions) according to Markovnikov's rule.

Polymerization: Can serve as a monomer or co-monomer in polymerization reactions,

particularly with Ziegler-Natta or metallocene catalysts, to produce polyolefins with specific

side-chain lengths.

Metathesis: Participates in olefin metathesis reactions, enabling the formation of new

carbon-carbon double bonds.

Hydroformylation: The addition of carbon monoxide and hydrogen across the double bond to

form aldehydes.

Part 5: Applications and Biological Relevance
1-Pentadecene's applications are diverse, spanning chemical manufacturing and biological

research.

Chemical Intermediate: It serves as a precursor in the synthesis of a wide range of specialty

chemicals. The terminal double bond can be functionalized to produce fatty acids, alcohols,

amines, and epoxides, which are used in the manufacturing of detergents, plasticizers, and

lubricants.[12]

Semiochemical: In the field of chemical ecology, 1-Pentadecene is recognized as a

semiochemical—a chemical messenger. It is a known aggregation pheromone component

for several species of flour beetles (genus Tribolium), influencing their social behavior.[1][14]

Natural Occurrence and Metabolism: 1-Pentadecene is found in nature as a component of

the volatile oils of various plants, including burdock root, safflower, and watermelon.[14] It is

also reported as a mammalian metabolite, indicating its presence in biological systems.[2]
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Research Standard: Due to its well-defined structure and properties, high-purity 1-
Pentadecene is used as a standard material for gas chromatography (GC) to calibrate

instruments and identify components in complex hydrocarbon mixtures.[15]

Part 6: Safety and Handling
Hazard Identification
The hazard classification of 1-Pentadecene is not uniform across all databases. While some

safety data sheets (SDS) classify it as not hazardous, others note potential risks.[11][12] The

Globally Harmonized System (GHS) classifications from some sources include:

Aspiration Hazard (H304): May be fatal if swallowed and enters airways.[2]

Skin Irritation (H315): Causes skin irritation.[2]

Eye Irritation (H319): Causes serious eye irritation.[2]

It is a combustible liquid with a relatively high flash point.[13] Vapors can form explosive

mixtures with air upon intense heating.[12]

Recommended Protocols
Handling: Work in a well-ventilated area or under a chemical fume hood. Wear appropriate

personal protective equipment (PPE), including safety glasses with side-shields or goggles,

nitrile gloves, and a lab coat.[13] Avoid inhalation of vapor and contact with skin and eyes.

[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

strong oxidizing agents and sources of ignition.[12] It is classified as a Storage Class 10

combustible liquid.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow it to enter drains or waterways.

Conclusion
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1-Pentadecene is a foundational chemical with a well-defined identity and a versatile reactivity

profile centered on its terminal double bond. Its significance extends from a building block in

industrial synthesis to a signaling molecule in biological ecosystems. A thorough understanding

of its physicochemical properties, spectroscopic signatures, and safety protocols, as outlined in

this guide, is essential for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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